Cas no 1807068-65-0 (3-Chloro-4-(chloromethyl)-5-(difluoromethyl)-2-methylpyridine)

• Product Name: 3-Chloro-4-(chloromethyl)-5-(difluoromethyl)-2-methylpyridine
• CAS No: 1807068-65-0
• MF: C₈H₇Cl₂F₂N
• MW: 226.050687074661
• CID: 4872416
• Update Time: 2025-06-11

3-Chloro-4-(chloromethyl)-5-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(chloromethyl)-5-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H7Cl2F2N/c1-4-7(10)5(2-9)6(3-13-4)8(11)12/h3,8H,2H2,1H3
• InChI Key： IOCQILJZTRRSQO-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NC=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Chloro-4-(chloromethyl)-5-(difluoromethyl)-2-methylpyridine

Introduction to 3-Chloro-4-(chloromethyl)-5-(difluoromethyl)-2-methylpyridine (CAS No. 1807068-65-0)

3-Chloro-4-(chloromethyl)-5-(difluoromethyl)-2-methylpyridine, identified by the CAS number 1807068-65-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of chloro, chloromethyl, and difluoromethyl substituents, contribute to its potential as a versatile intermediate in synthetic chemistry and a precursor for various pharmacologically active agents.

The 3-chloro-4-(chloromethyl)-5-(difluoromethyl)-2-methylpyridine structure is characterized by a pyridine core substituted with multiple functional groups. The chloro group at the 3-position and the chloromethyl group at the 4-position introduce electrophilic centers, making the molecule reactive in nucleophilic substitution reactions. Additionally, the difluoromethyl group at the 5-position enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. These structural attributes make it a valuable building block for synthesizing more complex molecules with potential therapeutic applications.

In recent years, there has been growing interest in exploring novel pyridine derivatives for their pharmacological properties. The 3-chloro-4-(chloromethyl)-5-(difluoromethyl)-2-methylpyridine has been studied for its potential role in developing drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The chloromethyl group, in particular, serves as a versatile handle for further functionalization, allowing chemists to attach other pharmacophores or bioactive moieties. This flexibility has led to its incorporation into numerous synthetic pathways aimed at creating novel therapeutic agents.

One of the most compelling aspects of 3-chloro-4-(chloromethyl)-5-(difluoromethyl)-2-methylpyridine is its utility in medicinal chemistry. Researchers have leveraged its reactivity to develop inhibitors of key enzymatic pathways involved in disease progression. For instance, studies have demonstrated its potential as a scaffold for kinase inhibitors, which are crucial in cancer therapy. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring allows for fine-tuning of electronic properties, enabling precise modulation of biological activity. This has made it a focal point in efforts to discover next-generation drugs with improved efficacy and reduced side effects.

The difluoromethyl group is another critical feature that contributes to the pharmacological interest of this compound. Difluorinated molecules are known to exhibit enhanced metabolic stability and bioavailability, which are desirable properties in drug candidates. The fluorine atoms can also influence the binding affinity of the molecule to its target receptor by affecting electronic distribution and steric interactions. This has prompted investigations into how modifications around the difluoromethyl moiety can be exploited to optimize drug-like properties.

Recent advancements in computational chemistry have further accelerated the exploration of 3-chloro-4-(chloromethyl)-5-(difluoromethyl)-2-methylpyridine as a lead compound. Molecular modeling studies have been employed to predict binding modes and interactions with biological targets, providing insights into potential drug mechanisms. These computational approaches have complemented experimental efforts by allowing rapid screening of structural analogs and identification of promising candidates for further optimization.

The synthesis of 3-chloro-4-(chloromethyl)-5-(difluoromethyl)-2-methylpyridine involves multi-step organic transformations that highlight its synthetic utility. Key steps include halogenation reactions to introduce chloro substituents, nucleophilic additions to form the chloromethyl group, and protection-deprotection strategies to handle sensitive functional groups. The synthesis often requires careful control of reaction conditions to ensure high yields and purity, underscoring the importance of robust synthetic methodologies in pharmaceutical research.

In conclusion, 3-chloro-4-(chloromethyl)-5-(difluoromethyl)-2-methylpyridine (CAS No. 1807068-65-0) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its reactivity, combined with its metabolic stability-enhancing substituents, makes it an invaluable intermediate for drug discovery efforts targeting various diseases. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an increasingly important role in developing next-generation pharmaceuticals.